6-[2-(Dimethylamino)ethyl]-4,7-dimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[2-(dimethylamino)ethyl]-4,7-dimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H26N6O2/c1-14-7-6-8-16(11-14)13-27-19(28)17-18(24(5)21(27)29)22-20-25(10-9-23(3)4)15(2)12-26(17)20/h6-8,11-12H,9-10,13H2,1-5H3
• InChI Key: FOKRGSDVKQFRND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C4N3C=C(N4CCN(C)C)C)N(C2=O)C
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol
• CAS No.: 919041-11-5

Description

6-[2-(Dimethylamino)ethyl]-4,7-dimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H26N6O2 and its molecular weight is 394.479. The purity is usually 95%.
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Scientific Research Applications

1. Cytotoxic Activity in Cancer Research

• Carboxamide derivatives of benzo[b][1,6]naphthyridines, including compounds related to 6-[2-(Dimethylamino)ethyl]-4,7-dimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione, have been synthesized and tested for their growth inhibitory properties against cancer cell lines such as murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia. These compounds have shown potent cytotoxic effects, with some exhibiting IC(50) values less than 10 nM (Deady et al., 2003).

2. Synthesis and Properties in Medicinal Chemistry

• The synthesis and properties of mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, have been explored. These compounds, including variants of the specified chemical, undergo hydrolytic ring-opening reactions to produce related acetamides (Coburn & Taylor, 1982).

3. Antiviral and Antihypertensive Activity

• The condensation of diethylacetal of dimethylformamide with polymethyleneimidazoles leads to derivatives of polymethylenehypoxanthines, including 6-substituted purines used to study antiviral activity and 1-substituted purines used for antihypertensive activity research (Nilov et al., 1995).

4. Biochemical and Molecular Binding Studies

• Studies have investigated the binding of AR-1-144, a tri-imidazole DNA minor groove binder, to DNA sequences. These studies provide insight into the interactions at a molecular level, relevant for understanding the biological activity of similar compounds (Yang et al., 1999).

5. Electroluminescent Applications

• Novel low-molecular weight compounds, including imidazol-5(4H)-one derivatives, have been synthesized and tested for their application in organic light-emitting devices. Their photophysical properties suggest potential for use in color electroluminescent structures (Dobrikov et al., 2011).